Cas no 1315050-55-5 (1-Hexanol, 2-amino-2-methyl-, (2R)-)

• Product Name: 1-Hexanol, 2-amino-2-methyl-, (2R)-
• CAS No: 1315050-55-5
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 5570526
• Update Time: 2025-06-08

1-Hexanol, 2-amino-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 2-amino-2-methyl-, (2R)-
• (R)-2-amino-2-methylhexan-1-ol

• Inchi： 1S/C7H17NO/c1-3-4-5-7(2,8)6-9/h9H,3-6,8H2,1-2H3/t7-/m1/s1
• InChI Key： KIOCABJEBRVQNM-SSDOTTSWSA-N
• SMILES： C(O)[C@@](N)(C)CCCC

Additional information on 1-Hexanol, 2-amino-2-methyl-, (2R)-

1-Hexanol, 2-amino-2-methyl-, (2R)-: A Comprehensive Overview

1-Hexanol, 2-amino-2-methyl-, (2R)-, also known as (R)-2-Aminobicyclo[4.3.0]nonane, is a chiral organic compound with the CAS number 1315050-55-5. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug development and catalysis. The molecule consists of a six-carbon chain with a hydroxyl group (-OH) and an amino group (-NH₂) attached to the second carbon atom, which is also substituted with a methyl group (-CH₃). The (2R) designation indicates the specific stereochemistry at the second carbon atom, making this compound a valuable chiral building block in asymmetric synthesis.

The structure of 1-Hexanol, 2-amino-2-methyl-, (2R)- is characterized by a bicyclic framework that imparts rigidity and stability to the molecule. This rigidity is particularly advantageous in applications where precise spatial arrangements are critical, such as in the design of enantioselective catalysts or as a component in complex molecular architectures. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, including antibiotics and antiviral agents.

From a physical standpoint, 1-Hexanol, 2-amino-2-methyl-, (2R)- exhibits a melting point of approximately 98°C and a boiling point around 167°C under standard conditions. Its solubility in water is moderate, which makes it suitable for use in both aqueous and organic reaction media. The compound's ability to form hydrogen bonds due to the presence of both hydroxyl and amino groups further enhances its versatility in chemical reactions.

The synthesis of (R)-2-Aminobicyclo[4.3.0]nonane typically involves multi-step processes that leverage stereocontrolled reactions to ensure the desired configuration at the chiral center. One common approach involves the use of Sharpless asymmetric epoxidation followed by ring-closing reactions to form the bicyclic structure. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound on an industrial scale.

In terms of applications, 1-Hexanol, 2-amino-2-methyl-, (2R)- has found utility in various domains. In pharmaceuticals, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have utilized this compound as a chiral auxiliary in the preparation of enantiomerically pure drugs targeting specific biological pathways. Additionally, its amino group makes it amenable to post-synthesis modifications, such as amidation or alkylation, which can further expand its functional versatility.

The latest research on (R)-2-Aminobicyclo[4.3.0]nonane has focused on its role as a catalyst in asymmetric reactions. By incorporating this compound into metal complexes or covalent organic frameworks (COFs), scientists have demonstrated its ability to accelerate key transformations with high enantioselectivity. These findings underscore its potential as a next-generation catalyst for industrial processes requiring high levels of stereocontrol.

In conclusion, 1-Hexanol, 2-amino-2-methyl-, (2R)-, with its unique structural features and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span from drug discovery to catalysis, with ongoing studies exploring new avenues for its utilization across various industries. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in shaping future innovations.